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Compound of Interest

Compound Name: Propanediol

Cat. No.: B1597323

Essential Safety and Handling Guide for
Propanediol

This guide provides immediate, essential safety protocols, operational plans, and disposal
procedures for handling propanediol in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure safe handling and build trust in
laboratory safety practices.

Propanediol, while generally considered to have low toxicity, requires careful handling to
minimize exposure and ensure a safe laboratory environment. Adherence to the following
procedures is crucial.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling propanediol:

o Eye and Face Protection: Wear chemical safety goggles or glasses with side shields.[1] If
there is a splash hazard, a face shield should be worn in addition to goggles.[2][3][4]

o Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are recommended
to prevent skin contact. Gloves should be inspected before use and disposed of properly
after handling the chemical.[1]
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o Body Protection: A fully-buttoned laboratory coat should be worn. For larger quantities or
when there is a risk of significant splashing, a chemical-resistant apron is also

recommended.

Quantitative Data Summary
Property 1,2-Propanediol 1,3-Propanediol
CAS Number 57-55-6 504-63-2
Molecular Formula CsHsO2 CsHsO2
Molecular Weight 76.09 g/mol 76.09 g/mol
Boiling Point Not specified in results 214°C (417°F)[5][6]
Flash Point Not specified in results 129°C (264°F)[5][7]
Autoignition Temp. >400°CJ8] 400°C (752°F)[9]
Vapor Pressure 20 Pa @ 25°C[8] 0.1067 hPa @ 20°C[5]
Relative Density 1.03 @ 20°CJ[8] 1.053[5]

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for safely handling
propanediol in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of propanediol.
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Operational Plan

Handling:

Always work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation
of vapors.[9][10]

Avoid direct contact with skin and eyes.[9][1]

After handling, wash hands and any exposed skin thoroughly with soap and water.[10]

Ensure that an eyewash station and safety shower are readily accessible.[11]
Storage:
o Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[9]

o Keep containers tightly closed to prevent absorption of moisture, as propanediol is
hygroscopic.[1][10][12]

o Store away from incompatible materials such as strong oxidizing agents, acids, and acid
anhydrides.[9][1][11]

Storage containers should be made of galvanized iron, aluminum, or stainless steel.[10]

Disposal Plan

Waste Collection:

e Collect all propanediol waste in a clearly labeled, sealed, and appropriate container.[13]
e Segregate halogenated organic waste from non-halogenated waste streams.[13]
Disposal Procedure:

o All waste must be disposed of in accordance with federal, state, and local environmental
regulations.[9][11][14]

e Do not pour propanediol down the drain.[1][6]
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e For spills, absorb the material with an inert substance like vermiculite or sand, collect it in a
sealed container, and dispose of it as hazardous waste.[9][13]

» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous-waste disposal contractor to arrange for pickup and proper disposal.[7][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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